Cas no 142273-34-5 (2-(3-nitrophenyl)ethanethioamide)

• Product Name: 2-(3-nitrophenyl)ethanethioamide
• CAS No: 142273-34-5
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• CID: 3735565
• PubChem ID: 54471330
• Update Time: 2025-06-25

2-(3-nitrophenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• Benzeneethanethioamide, 3-nitro-
• 2-(3-nitrophenyl)ethanethioamide

• Inchi： 1S/C8H8N2O2S/c9-8(13)5-6-2-1-3-7(4-6)10(11)12/h1-4H,5H2,(H2,9,13)
• InChI Key： XFAIUCDTGHKYDK-UHFFFAOYSA-N
• SMILES： C1(CC(N)=S)=CC=CC([N+]([O-])=O)=C1

Additional information on 2-(3-nitrophenyl)ethanethioamide

Recent Advances in the Study of 2-(3-Nitrophenyl)ethanethioamide (CAS: 142273-34-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-nitrophenyl)ethanethioamide (CAS: 142273-34-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action. Recent studies have highlighted its role as a promising scaffold for the development of novel inhibitors targeting specific enzymes and pathways involved in various diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of 2-(3-nitrophenyl)ethanethioamide derivatives to enhance their bioactivity and pharmacokinetic properties. The study employed a combination of computational modeling and experimental validation to identify key structural modifications that improve binding affinity to target proteins. Notably, the introduction of electron-withdrawing groups at specific positions on the phenyl ring was found to significantly enhance the compound's inhibitory effects against certain kinases implicated in cancer progression.

Another recent investigation, detailed in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial potential of 2-(3-nitrophenyl)ethanethioamide. The study demonstrated that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. Mechanistic studies revealed that the compound disrupts bacterial cell wall synthesis by interfering with key enzymes involved in peptidoglycan assembly. These findings suggest that 2-(3-nitrophenyl)ethanethioamide could serve as a lead compound for the development of new antibiotics.

Further research has also explored the compound's potential in neurodegenerative diseases. A 2024 preprint study available on bioRxiv reported that 2-(3-nitrophenyl)ethanethioamide exhibits neuroprotective effects in vitro by reducing oxidative stress and inhibiting the aggregation of amyloid-beta peptides. These effects were attributed to the compound's ability to chelate metal ions and scavenge reactive oxygen species, highlighting its multifunctional pharmacological profile.

In summary, recent studies on 2-(3-nitrophenyl)ethanethioamide (CAS: 142273-34-5) underscore its versatility as a chemical scaffold with applications in oncology, antimicrobial therapy, and neurodegenerative disease research. The compound's unique structural features and demonstrated bioactivity make it a promising candidate for further drug development efforts. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models to advance its translational potential.